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For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the solid-phase extraction

(SPE) cleanup of fenhexamid from various matrices prior to analytical determination. The

methodologies outlined are essential for accurate and reliable quantification of this fungicide in

research, quality control, and safety assessment settings.

Introduction
Fenhexamid is a widely used fungicide for the control of Botrytis cinerea on a variety of fruits

and vegetables. Its determination in different sample types, including food, environmental, and

biological matrices, is crucial for monitoring residues and ensuring consumer safety. Sample

preparation, particularly the cleanup step, is critical to remove interfering substances that can

affect the accuracy and sensitivity of analytical methods such as High-Performance Liquid

Chromatography (HPLC) and Gas Chromatography (GC). Solid-phase extraction (SPE) is a

robust and efficient technique for the cleanup and concentration of fenhexamid from complex

sample extracts.

This application note details various SPE protocols for fenhexamid analysis, including the

selection of appropriate sorbents, solvents, and elution procedures. Quantitative data from

different studies are summarized to facilitate method selection and optimization.
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Data Presentation: Quantitative Performance of SPE
Cleanup for Fenhexamid Analysis
The following tables summarize the quantitative data from various studies on the SPE cleanup

of fenhexamid in different matrices. These tables provide a comparative overview of the

recovery rates, limits of detection (LOD), and limits of quantification (LOQ) achieved with

different SPE methods.

Matrix
SPE
Sorbent

Analytical
Method

Recovery
(%)

LOD / LOQ Reference

Animal &

Fishery

Products

Octadecylsila

nized silica

gel &

Graphitized

carbon black

LC-MS/MS Not Specified
LOQ: 0.01

mg/kg
[1]

Fruit Samples Not Specified Not Specified 82.7 - 117.7
0.25 - 9.0

ng/g
[2]

Soil

Dispersive

SPE (d-SPE)

with PSA and

MgSO₄

Not Specified Not Specified Not Specified [3]

Greenhouse

Air

C18 or

Supelpak-2
HPLC-UV Good stability

Below 0.50

µg/m³ after

12h

[4]

Water

No SPE

(direct

injection)

HPLC/UV
Not

Applicable
0.01 mg/L [5]

Experimental Protocols
Detailed methodologies for key experiments involving SPE cleanup of fenhexamid are

provided below.
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Protocol 1: SPE Cleanup of Fenhexamid from Animal
and Fishery Products using Dual Cartridges
This protocol is adapted from a method for the analysis of fenhexamid in muscle, liver, kidney,

milk, egg, fish, and shellfish.[1]

1. Sample Extraction: a. To 10.0 g of homogenized sample, add 30 mL of 1.5 mol/L phosphoric

acid and mix thoroughly. b. Add 100 mL of acetone, homogenize, and filter with suction. c. Re-

extract the residue with 50 mL of acetone and combine the filtrates. d. Adjust the final volume

to 200 mL with acetone. e. Take a 4 mL aliquot of the extract and add 16 mL of 1 vol% formic

acid.

2. SPE Cartridge Conditioning: a. Condition an octadecylsilanized silica gel cartridge (1,000

mg) by passing 5 mL of acetonitrile followed by 5 mL of water, and discard the effluent.[1] b.

Condition a graphitized carbon black cartridge (500 mg) by passing 5 mL of acetonitrile

followed by 5 mL of water, and discard the effluent.[1]

3. Sample Loading and Washing: a. Load the prepared extract onto the conditioned

octadecylsilanized silica gel cartridge. b. Wash the cartridge with 10 mL of 1 vol% formic acid-

acetonitrile/water (3:7, v/v) and discard the effluent.[1] c. Connect the graphitized carbon black

cartridge to the bottom of the octadecylsilanized silica gel cartridge. d. Pass 10 mL of 1 vol%

formic acid-acetonitrile/water (7:3, v/v) through the connected cartridges and discard the

effluent.[1]

4. Elution: a. Remove the octadecylsilanized silica gel cartridge. b. Elute fenhexamid from the

graphitized carbon black cartridge with 30 mL of 1 vol% formic acid in acetonitrile.[1]

5. Final Sample Preparation: a. Concentrate the eluate at below 40°C to dryness. b.

Reconstitute the residue in exactly 2 mL of acetonitrile/water (1:1, v/v). c. The solution is now

ready for LC-MS/MS analysis.

Protocol 2: Dispersive SPE (d-SPE) Cleanup of
Fenhexamid from Soil (Modified QuEChERS)
This protocol is based on a modified QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and

Safe) method for the extraction and cleanup of fenhexamid from soil samples.[3]
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1. Sample Extraction: a. Weigh 10 g of homogenized soil into a 50 mL centrifuge tube. b. Add

10 mL of acetonitrile and vortex vigorously for 1 minute. c. Add 4 g of anhydrous MgSO₄ and 1

g of NaCl. d. Immediately vortex for 1 minute to prevent salt clumping. e. Centrifuge at 4000

rpm for 5 minutes.

2. Dispersive SPE Cleanup: a. Transfer the supernatant (acetonitrile layer) to a 15 mL

centrifuge tube containing 150 mg of primary secondary amine (PSA) and 900 mg of

anhydrous MgSO₄.[3] b. Vortex for 30 seconds. c. Centrifuge at 4000 rpm for 5 minutes. d. The

resulting supernatant is ready for analysis.

Protocol 3: SPE Cleanup of Fenhexamid from Milk using
Oasis PRiME HLB Cartridges
This protocol utilizes a simplified pass-through SPE cleanup method for the analysis of

veterinary drug residues, including fenhexamid, in milk.

1. Sample Extraction and Protein Precipitation: a. To 1 mL of milk, add 4 mL of 0.2% formic

acid in acetonitrile. b. Mix well and centrifuge for 5 minutes at 10,000 rpm to precipitate

proteins. c. Use the supernatant for SPE cleanup.

2. SPE Cleanup (Pass-Through): a. Condition a 3 cc Oasis PRiME HLB Cartridge by passing

through 3 mL of 0.2% formic acid in acetonitrile (this step is to facilitate gravity loading). b. Pass

the supernatant from the extraction step through the conditioned cartridge and collect the

eluate.

3. Final Sample Preparation: a. Evaporate the collected eluate to dryness under a gentle

stream of nitrogen. b. Reconstitute the residue in 1 mL of 5% methanol in water. c. Filter the

extract and transfer to a vial for UPLC-MS/MS analysis.
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Caption: SPE Workflow for Fenhexamid in Animal Products.
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Caption: Dispersive SPE Workflow for Fenhexamid in Soil.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1672505?utm_src=pdf-body-img
https://www.benchchem.com/product/b1672505?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672505?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Extraction

SPE Cleanup (Pass-Through)

Analysis

1mL Milk

Add 4mL 0.2% Formic Acid in ACN

Centrifuge

Pass Supernatant & Collect Eluate

Condition Oasis PRiME HLB Cartridge

Evaporate to Dryness

Reconstitute in 5% Methanol

Filter & UPLC-MS/MS Analysis

Click to download full resolution via product page

Caption: Pass-Through SPE Workflow for Fenhexamid in Milk.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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